Cas no 2137885-08-4 (Oxazole, 2-(bromomethyl)-5-ethyl-)

• Product Name: Oxazole, 2-(bromomethyl)-5-ethyl-
• CAS No: 2137885-08-4
• MF: C₆H₈BrNO
• MW: 190.03782081604
• CID: 5288101
• Update Time: 2025-10-31

Oxazole, 2-(bromomethyl)-5-ethyl- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 2-(bromomethyl)-5-ethyl-

• Inchi： 1S/C6H8BrNO/c1-2-5-4-8-6(3-7)9-5/h4H,2-3H2,1H3
• InChI Key： GWKBCFGRVMENOQ-UHFFFAOYSA-N
• SMILES： O1C(CC)=CN=C1CBr

Additional information on Oxazole, 2-(bromomethyl)-5-ethyl-

Introduction to Oxazole, 2-(bromomethyl)-5-ethyl- (CAS No. 2137885-08-4)

The compound Oxazole, 2-(bromomethyl)-5-ethyl- (CAS No. 2137885-08-4) represents a significant advancement in the field of heterocyclic chemistry, particularly within the oxazole scaffold. This derivative has garnered considerable attention due to its versatile structural features and potential applications in pharmaceutical and agrochemical research. The presence of both a bromomethyl and an ethyl substituent on the oxazole ring introduces unique reactivity, making it a valuable intermediate for further functionalization and synthesis of more complex molecules.

Oxazoles are a class of five-membered heterocycles containing one oxygen and two nitrogen atoms. They are widely recognized for their broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The introduction of electron-withdrawing and electron-donating groups can modulate the electronic properties of the oxazole ring, thereby influencing its reactivity and biological efficacy. In the case of Oxazole, 2-(bromomethyl)-5-ethyl-, the bromomethyl group at the 2-position enhances its utility as a synthetic precursor, while the ethyl group at the 5-position contributes to steric and electronic tuning.

Recent research has highlighted the importance of oxazole derivatives in drug discovery. For instance, modifications to the oxazole core have led to the development of novel antiviral agents that target specific viral proteases or polymerases. The bromomethyl functionality in Oxazole, 2-(bromomethyl)-5-ethyl- allows for facile introduction of other functional groups via nucleophilic substitution reactions, enabling the construction of diverse molecular libraries. This flexibility is particularly valuable in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for therapeutic intervention.

The synthesis of Oxazole, 2-(bromomethyl)-5-ethyl- typically involves multi-step organic transformations starting from commercially available precursors such as ethyl acetoacetate or 2-aminothiophene-3-carboxylic acid derivatives. The bromomethylation step is often carried out using bromomethanol or N-bromosuccinimide (NBS) in the presence of a suitable catalyst or under radical conditions. The ethyl group can be introduced via alkylation reactions or by protecting/deprotecting strategies depending on the synthetic route employed.

One notable application of this compound is in the synthesis of bioactive molecules with potential anticancer properties. Oxazole derivatives have been shown to inhibit kinases and other enzymes involved in tumor proliferation and metastasis. The combination of a bromomethyl group for further derivatization and an ethyl group for fine-tuning pharmacokinetic properties makes Oxazole, 2-(bromomethyl)-5-ethyl- an attractive building block for medicinal chemists.

In addition to pharmaceutical applications, this compound has shown promise in agrochemical research. Functionalized oxazoles can act as intermediates in the synthesis of herbicides and fungicides that target specific enzymatic pathways in plants or fungi. The ability to modify both positions on the oxazole ring allows for optimization of bioactivity against pests while minimizing environmental impact.

The chemical reactivity of Oxazole, 2-(bromomethyl)-5-ethyl- is further enhanced by its ability to undergo cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations enable the introduction of aryl or heteroaryl groups at various positions on the oxazole scaffold, expanding its utility in constructing complex molecular architectures. Such methodologies are increasingly employed in modern drug discovery due to their efficiency and scalability.

Recent advances in computational chemistry have also facilitated the design of novel derivatives like Oxazole, 2-(bromomethyl)-5-ethyl- through virtual screening and molecular modeling techniques. By predicting binding affinities and metabolic stability using quantum mechanical calculations, researchers can prioritize synthetic routes that maximize biological activity while minimizing off-target effects.

The industrial production of this compound requires careful optimization to ensure high yields and purity levels suitable for further applications. Continuous flow chemistry has emerged as a promising approach for large-scale synthesis due to its efficiency and reduced solvent consumption compared to traditional batch processes. Such innovations align with global efforts toward sustainable chemical manufacturing practices.

In conclusion,Oxazole, 2-(bromomethyl)-5-ethyl- (CAS No. 2137885-08-4) represents a versatile intermediate with significant potential across multiple domains including pharmaceuticals and agrochemicals. Its unique structural features enable diverse synthetic possibilities while maintaining high chemical functionality necessary for developing next-generation bioactive molecules.